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Compound of Interest

Compound Name: DM-4107

Cat. No.: B584660

Technical Support Center: DM-4107
Frequently Asked Questions (FAQSs)

Q1: What is DM-4107 and what is its primary application?

Based on available scientific information, DM-4107 is primarily known as a major metabolite of
the human drug Tolvaptan.[1][2][3][4] Tolvaptan is used in clinical settings, and its metabolite,
DM-4107, is studied in the context of human physiology, particularly its effects on liver
transporters.[1]

One vendor of chemical compounds lists DM-4107 as a selective plant growth regulator for
rice; however, there is a lack of broader scientific literature, experimental data, or established
agricultural use to support this application.[5]

Q2: | am experiencing phytotoxicity in my experiments with a compound labeled DM-4107.
What could be the cause?

Currently, there is no established body of scientific literature or technical data detailing the use
of DM-4107 in plant science or agriculture. Therefore, specific guidance on phytotoxicity related
to this compound in plants is not available. If you are experiencing unexpected effects on your
plants with a substance labeled DM-4107, consider the following possibilities:

e Product Misidentification: The product you are using may not be the plant growth regulator
you intended to use. Given that DM-4107 is a well-documented human drug metabolite, it is
possible there has been a mix-up in product naming or labeling.
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» Contamination: The substance may be contaminated with other compounds that are causing
the observed phytotoxicity.

» Alternative Product Name: You may be working with a different agricultural product that has a
similar name. For instance, products like "Florel Growth Regulator” exist in the market.[6]

Troubleshooting Unexplained Phytotoxicity

If you are encountering phytotoxicity and suspect it is related to a misidentified or contaminated
product, the following general troubleshooting steps are recommended:

» Verify the Certificate of Analysis (CoA): Cross-reference the CAS number (1346599-75-4 for
the Tolvaptan metabolite) and other identifiers on your product's CoA with established
chemical databases.[2][3][4][7][8]

e Consult the Supplier: Contact the supplier of the compound to confirm its intended use and
to inquire about any known issues of phytotoxicity.

» Review Experimental Protocols: Double-check all aspects of your experimental setup,
including concentration, application method, and environmental conditions, to rule out other
potential causes of plant stress.

Experimental Protocols

As there are no established protocols for the application of DM-4107 to plants, we cannot
provide a detailed methodology. For general guidance on phytotoxicity testing of a novel
compound, a dose-response study is a standard approach.

General Dose-Response Study Workflow:
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Caption: General workflow for a dose-response phytotoxicity study.

Signaling Pathways

There is no information available in the scientific literature regarding the signaling pathways of
DM-4107 in plants. The mechanism of action described for the human metabolite involves the
inhibition of liver transporters such as NTCP, BSEP, MRP3, and MRP4.[1]

Quantitative Data Summary

No quantitative data regarding the phytotoxicity of DM-4107 in plants is available in the public
domain. For the human metabolite, IC50 values for the inhibition of liver transporters have
been published:

Transporter IC50 (pM)
NTCP 95.6
BSEP 119
MRP3 61.2
MRP4 37.9

Data from MedchemExpress, citing Wan W L, et al. Synthesis of the major metabolites of
Tolvaptan[J].[1]

Disclaimer: The information provided is based on currently available scientific literature. The
use of DM-4107 in plant-related research is not well-documented. Researchers should exercise
caution and verify the identity and intended application of their chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [How to avoid phytotoxicity with DM-4107]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b584660#how-to-
avoid-phytotoxicity-with-dm-4107]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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